Cas no 2228788-85-8 (1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol
• CAS No: 2228788-85-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6041531
• PubChem ID: 165616063
• Update Time: 2025-06-08

1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol
• 2228788-85-8
• 1-[(3-methyloxetan-3-yl)methyl]cyclopropan-1-ol
• EN300-1818661

• Inchi： 1S/C8H14O2/c1-7(5-10-6-7)4-8(9)2-3-8/h9H,2-6H2,1H3
• InChI Key： AZBFUGJCGFWOFE-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CC1(CC1)O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol

Introduction to 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol (CAS No: 2228788-85-8)

1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228788-85-8, is a novel organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural motif, combining a cyclopropane ring with an oxetane moiety, which endows it with distinct chemical and biological properties. The presence of both 3-methyloxetan-3-yl and methylcyclopropan-1-ol functional groups makes it a promising candidate for further exploration in drug discovery and material science applications.

The structural framework of 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol consists of a cyclopropane ring linked to an oxetane derivative, with a methyl group attached to the oxetane ring. This configuration introduces a high degree of strain into the molecule, which can be exploited for various synthetic transformations. The cyclopropane ring is known for its remarkable reactivity due to the angle strain inherent in its three-membered carbon cycle, while the oxetane unit provides additional flexibility and potential for conformational diversity. Such structural features make this compound an intriguing subject for studying reaction mechanisms and developing novel synthetic strategies.

In recent years, there has been growing interest in the exploration of heterocyclic compounds that incorporate both cyclopropane and oxetane moieties. These fused systems have shown promise in medicinal chemistry due to their ability to modulate biological activity through steric and electronic effects. The 3-methyloxetan-3-yl substituent in particular has been investigated for its potential role in enhancing binding affinity and selectivity in drug-target interactions. Preliminary studies suggest that this group can influence the conformational landscape of the molecule, thereby affecting its pharmacokinetic properties.

One of the most compelling aspects of 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol is its utility as a building block for more complex molecular architectures. The strained nature of the cyclopropane ring facilitates ring-opening reactions under various conditions, allowing for the introduction of diverse functional groups at specific positions. This characteristic makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing polycyclic systems with potential pharmaceutical applications. Researchers have leveraged these reactivity patterns to develop novel scaffolds that mimic natural products or bioactive molecules.

The methylcyclopropan-1-ol moiety further contributes to the versatility of this compound. The hydroxyl group provides a site for further derivatization, enabling the synthesis of esters, ethers, or other oxygen-containing derivatives. These modifications can be tailored to optimize solubility, metabolic stability, or binding interactions with biological targets. Moreover, the presence of both an alcohol and an alkene-like character (due to the strained cyclopropane) allows for diverse chemical transformations, including oxidation, reduction, and coupling reactions.

Recent advances in computational chemistry have also shed light on the potential applications of 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, suggesting its suitability for developing multitarget drugs. The ability to fine-tune its structure through rational design offers a pathway to discover novel therapeutics with improved efficacy and reduced side effects. Furthermore, the strain energy stored within the cyclopropane ring can be harnessed to drive catalytic processes or enhance reaction rates under mild conditions.

In the context of drug discovery, 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol has been explored as a precursor for synthesizing analogs with enhanced pharmacological activity. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways or cancer progression. The oxetane unit serves as a scaffold that can be modified to improve binding affinity while maintaining structural integrity. Additionally, the cyclopropane moiety has been linked to other pharmacophores through transition-metal-catalyzed cross-coupling reactions, expanding its utility in library synthesis efforts.

The synthesis of 1-(3-methyloxetan-3-yl)methylcyclopropan-1-ol presents unique challenges due to its strained cyclic structure. However, recent methodologies have emerged that allow for efficient preparation under controlled conditions. For example, transition-metal-catalyzed cyclopropanation reactions have enabled the introduction of cyclopropane units into complex molecular frameworks with high selectivity. Similarly, organometallic reagents have been employed to functionalize the oxetane ring at specific positions, facilitating access to diverse derivatives.

The biological activity of 1-(3-methyloxetan-3-ylmethylcyclopropane)-1-one has also been investigated through high-throughput screening campaigns. These studies have identified several derivatives with promising pharmacological profiles, including anti-inflammatory and anticancer properties. The structural features present in this compound contribute to its ability to modulate biological pathways by interacting with specific protein targets or enzymes. Further optimization efforts are ongoing to enhance its therapeutic potential while minimizing off-target effects.

From a material science perspective, 2228788_85_8 has shown interesting properties when incorporated into polymer matrices or used as a monomer in polymerization reactions. The strained cyclic units can impart unique mechanical or thermal properties to materials derived from these compounds, making them suitable for applications such as specialty coatings or advanced composites.`